molecular formula C12H18N2O6 B6191360 2-(3-{[(tert-butoxy)carbonyl]amino}-2,6-dioxopiperidin-1-yl)acetic acid CAS No. 2680531-50-2

2-(3-{[(tert-butoxy)carbonyl]amino}-2,6-dioxopiperidin-1-yl)acetic acid

Cat. No. B6191360
CAS RN: 2680531-50-2
M. Wt: 286.3
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“2-(3-{[(tert-butoxy)carbonyl]amino}-2,6-dioxopiperidin-1-yl)acetic acid” is a complex organic compound. It contains a piperidine ring, which is a common feature in many pharmaceuticals and natural products . The tert-butoxycarbonyl (BOC) group is a protecting group used in organic synthesis .


Synthesis Analysis

The BOC group can be added to amines under aqueous conditions using di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide . Protection of amines can also be accomplished in acetonitrile solution using 4-dimethylaminopyridine (DMAP) as the base .


Molecular Structure Analysis

The compound has a complex structure with multiple functional groups. The tert-butoxycarbonyl (BOC) group is a carbamate protecting group often used in organic synthesis . The piperidine ring is a common structural motif in many pharmaceuticals and natural products .


Chemical Reactions Analysis

The BOC group can be removed from the compound with strong acids such as trifluoroacetic acid in dichloromethane, or with HCl in methanol . A complication may be the tendency of the tert-butyl cation intermediate to alkylate other nucleophiles .


Physical And Chemical Properties Analysis

The physical and chemical properties of the compound can vary depending on its purity and storage conditions. It is typically stored at room temperature . The compound is usually in powder form .

Safety and Hazards

The compound may cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .

Future Directions

Compounds with similar structures have been used in the development of PROTAC degraders for targeted protein degradation . This suggests potential applications in drug development and chemical biology.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-(3-{[(tert-butoxy)carbonyl]amino}-2,6-dioxopiperidin-1-yl)acetic acid involves the protection of the amine group, followed by the formation of the piperidine ring and subsequent deprotection of the amine group. The carboxylic acid group is then introduced through a carboxylation reaction.", "Starting Materials": [ "N-Boc-1,3-diaminopropane", "Ethyl acetoacetate", "Tert-butyl bromoacetate", "Sodium hydride", "Carbon dioxide", "Hydrochloric acid", "Sodium hydroxide", "Diethyl ether", "Methanol", "Water" ], "Reaction": [ "Step 1: Protection of the amine group by reacting N-Boc-1,3-diaminopropane with tert-butyl bromoacetate in the presence of sodium hydride in diethyl ether.", "Step 2: Formation of the piperidine ring by reacting the protected amine with ethyl acetoacetate in methanol.", "Step 3: Deprotection of the amine group by treating the piperidine intermediate with hydrochloric acid in methanol.", "Step 4: Carboxylation of the piperidine intermediate by reacting it with carbon dioxide in the presence of sodium hydroxide in water.", "Step 5: Acidification of the reaction mixture to obtain the final product, 2-(3-{[(tert-butoxy)carbonyl]amino}-2,6-dioxopiperidin-1-yl)acetic acid." ] }

CAS RN

2680531-50-2

Molecular Formula

C12H18N2O6

Molecular Weight

286.3

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.